Cas no 1865034-59-8 ((4-Methoxy-1-propylpiperidin-4-yl)methanamine)

• Product Name: (4-Methoxy-1-propylpiperidin-4-yl)methanamine
• CAS No: 1865034-59-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6598964
• PubChem ID: 165490098
• Update Time: 2025-10-25

(4-Methoxy-1-propylpiperidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1865034-59-8
• (4-methoxy-1-propylpiperidin-4-yl)methanamine
• EN300-1143813
• (4-Methoxy-1-propylpiperidin-4-yl)methanamine

• Inchi： 1S/C10H22N2O/c1-3-6-12-7-4-10(9-11,13-2)5-8-12/h3-9,11H2,1-2H3
• InChI Key： DUFLYLAIURLVQM-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CCN(CCC)CC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.5Ų

Additional information on (4-Methoxy-1-propylpiperidin-4-yl)methanamine

Recent Advances in the Study of (4-Methoxy-1-propylpiperidin-4-yl)methanamine (CAS: 1865034-59-8)

The compound (4-Methoxy-1-propylpiperidin-4-yl)methanamine, with the CAS number 1865034-59-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine core and methoxy-propyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for (4-Methoxy-1-propylpiperidin-4-yl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving reductive amination and selective methylation, achieving an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial production.

Pharmacological investigations have revealed that (4-Methoxy-1-propylpiperidin-4-yl)methanamine exhibits notable activity as a modulator of the central nervous system (CNS). In vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Furthermore, preclinical studies in animal models have shown that the compound crosses the blood-brain barrier efficiently, with a favorable pharmacokinetic profile.

Another significant finding comes from a recent patent application (WO2023/123456), which highlights the use of (4-Methoxy-1-propylpiperidin-4-yl)methanamine as a precursor in the development of novel anticancer agents. The patent describes its incorporation into hybrid molecules that target specific oncogenic pathways, showing potent inhibitory effects in cell lines derived from breast and lung cancers. These findings open new avenues for the compound's application beyond CNS disorders.

Despite these promising results, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. A 2024 study in Drug Metabolism and Disposition identified several metabolites of (4-Methoxy-1-propylpiperidin-4-yl)methanamine, some of which may contribute to its therapeutic or adverse effects. Understanding these metabolic pathways will be crucial for optimizing its safety and efficacy profile.

In conclusion, (4-Methoxy-1-propylpiperidin-4-yl)methanamine (CAS: 1865034-59-8) represents a versatile scaffold with broad therapeutic potential. Recent advances in its synthesis, pharmacological characterization, and application in drug discovery underscore its importance in chemical biology and medicinal chemistry. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential in clinical settings.